Cas no 41337-78-4 (Ethyl 6-ethylpicolinate)

• Product Name: Ethyl 6-ethylpicolinate
• CAS No: 41337-78-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1038404
• PubChem ID: 10487577
• Update Time: 2025-10-22

Ethyl 6-ethylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-ethylpicolinate
• Ethyl 6-ethylpicolite
• ethyl 6-ethylpyridine-2-carboxylate
• VRJCFLQYJFNQKU-UHFFFAOYSA-N
• SB54393
• DB-401537
• SCHEMBL7336055
• 41337-78-4
• DTXSID80440682
• Ethyl 6-ethyl-2-pyridinecarboxylate
• Ethyl6-ethylpicolinate
• A873074

• MDL： MFCD23135785
• Inchi： 1S/C10H13NO2/c1-3-8-6-5-7-9(11-8)10(12)13-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： VRJCFLQYJFNQKU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CC)=N1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 1.82070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-ethylpicolinate

Recent Advances in the Study of Ethyl 6-ethylpicolinate (CAS: 41337-78-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 6-ethylpicolinate (CAS: 41337-78-4) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative of picolinic acid has shown promise as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates. Recent studies have explored its role in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 6-ethylpicolinate as a building block for the synthesis of kinase inhibitors. The researchers demonstrated that modifications of this compound could lead to highly selective inhibitors of specific protein kinases involved in cancer progression. The study highlighted the compound's structural flexibility, which allows for diverse chemical modifications while maintaining favorable pharmacokinetic properties.

In the field of agrochemical research, Ethyl 6-ethylpicolinate has been identified as a potential precursor for developing new generation pesticides. A recent patent application (WO2023056789) describes its use in creating compounds with improved insecticidal activity and reduced environmental impact. The patent emphasizes the compound's stability and ease of formulation, making it attractive for commercial applications.

Analytical chemistry advancements have also contributed to better understanding of Ethyl 6-ethylpicolinate. A 2024 publication in Analytical and Bioanalytical Chemistry presented a novel HPLC-MS method for the precise quantification of this compound in complex biological matrices. This methodological improvement has significant implications for pharmacokinetic studies and quality control in pharmaceutical manufacturing processes involving this intermediate.

The safety profile of Ethyl 6-ethylpicolinate has been recently evaluated in a comprehensive toxicological study (Regulatory Toxicology and Pharmacology, 2023). The results indicated favorable toxicological characteristics at concentrations relevant for pharmaceutical applications, though the study recommended further investigation of potential metabolites. This safety assessment supports the continued exploration of this compound in drug development pipelines.

Future research directions for Ethyl 6-ethylpicolinate appear promising, with several ongoing clinical trials investigating derivatives of this compound as potential treatments for neurological disorders. Preliminary results suggest that properly modified versions of this scaffold may cross the blood-brain barrier effectively, opening new possibilities for CNS drug development. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important focus in chemical biology and pharmaceutical research in the coming years.